Cas no 104236-79-5 (2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, (E)-)

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, (E)- Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, (E)-
• 2'4',3-trihydroxy-4-methoxychalcone
• (2E)-1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one #
• 1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one
• 3,2',4'-Trihydroxy-4-methoxychalcone
• 1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• (E)-1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• CS-0144118
• AKOS040761149
• Acrylophenone, 2',4'-dihydroxy-3-(m-hydroxy-p-methoxyphenyl)-
• CHEMBL4791427
• WGVFVBIJKULVHA-QHHAFSJGSA-N
• Chalcone, 2',3,4'-trihydroxy-4-methoxy-
• HY-N8412
• SCHEMBL633169
• CHEBI:178324
• AKOS032949057
• 4-O-Methylbutein
• LMPK12120113
• DA-60374
• 104236-79-5
• FS-8786
• 13323-67-6
• 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXYPHENYL)-3-(3-HYDROXY-4-METHOXYPHENYL)-
• +Expand

• InChIKey： WGVFVBIJKULVHA-QHHAFSJGSA-N
• Inchi： InChI=1S/C16H14O5/c1-21-16-7-3-10(8-15(16)20)2-6-13(18)12-5-4-11(17)9-14(12)19/h2-9,17,19-20H,1H3/b6-2+
• SMILES： COC1=C(C=C(C=C1)C=CC(=O)C2=C(C=C(C=C2)O)O)O

Computed Properties

• Exact Mass: 286.08412
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.08412354g/mol
• Heavy Atom Count: 21
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99